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Introduction
Electroantennography (EAG) is a widely used electrophysiological technique to measure the

summated response of olfactory receptor neurons on an insect's antenna to a volatile stimulus.

This method is instrumental in screening biologically active compounds, identifying

pheromones, and understanding the principles of insect olfaction. Bombykol, the primary sex

pheromone of the female silkworm moth, Bombyx mori, serves as a classic model odorant for

EAG studies due to its high specificity and the moth's remarkable sensitivity to it.[1][2][3][4]

These application notes provide a detailed standard operating procedure for conducting EAG

experiments with Bombykol on Bombyx mori, covering insect rearing, preparation of the

stimulus, the EAG experimental protocol, and data analysis.

Data Presentation: Dose-Response to Bombykol
The EAG response to Bombykol is dose-dependent, with increasing concentrations typically

eliciting a stronger negative voltage deflection up to a saturation point. The peak amplitude of

the EAG response, measured in millivolts (mV), reflects the overall intensity of the antennal

response.[5] The following table summarizes representative quantitative data for EAG

responses of male Bombyx mori to varying concentrations of Bombykol.
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Bombykol Concentration
Mean EAG Response (mV)
± SEM

Normalized Response (%)

Solvent Control (Hexane) 0.05 ± 0.01 0

1 pg ~0.2 (estimated) -

10 pg ~0.4 (estimated) -

100 pg ~0.8 (estimated) -

1 ng 1.50 ± 0.12 90

10 ng 1.65 ± 0.15 100

100 ng 1.60 ± 0.14 97

1 µg - -

10 µg - -

Note: The values presented are a composite from multiple studies and are for illustrative

purposes. Actual responses may vary based on experimental conditions.[6][7]

Experimental Protocols
Insect Rearing and Preparation

Insect Species: Male silkworm moths, Bombyx mori.

Rearing Conditions: Silkworm eggs are incubated at 25°C.[8] Larvae are reared on an

artificial diet or fresh mulberry leaves.[9] Moths are used for experiments within 10 days of

emergence.[8]

Antenna Excision: An adult male moth is immobilized, and an antenna is carefully excised at

its base using fine scissors.[10]

Preparation of Bombykol Stimulus
Solvent: Hexane is a commonly used solvent for dissolving Bombykol.[8]
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Stock Solution: A stock solution of Bombykol in hexane (e.g., 10 mg/mL) is prepared and

stored at -30°C.[8]

Serial Dilutions: Serial dilutions of the stock solution are prepared to create a range of

concentrations for dose-response experiments (e.g., from 1 pg/µL to 100 ng/µL).[7][10]

Stimulus Cartridge: A standard volume (e.g., 10-50 µL) of each dilution is applied to a small

piece of filter paper.[8][10] The filter paper is then inserted into a Pasteur pipette or a

dedicated stimulus cartridge.[10][11] A solvent-only control should also be prepared.[10]

Electroantennography (EAG) Recording
EAG Setup: The core of the EAG setup consists of a high-impedance amplifier, recording

and reference electrodes, a micromanipulator, an air delivery system, and a data acquisition

system.[2] The entire setup should be housed within a Faraday cage to minimize electrical

noise.[10]

Electrode Preparation: Glass capillary microelectrodes are pulled and filled with a conductive

electrolyte solution (e.g., Ringer's solution).[12] Ag/AgCl wires are inserted into the back of

the electrodes to establish an electrical connection.[10]

Antenna Mounting: The excised antenna is mounted between the two electrodes. The base

of the antenna is placed in contact with the reference electrode, and the distal tip is

connected to the recording electrode. A small amount of conductive gel can be used to

ensure a good electrical connection.[11]

Airflow: A continuous stream of purified and humidified air is passed over the antenna to

provide a stable baseline.[10][13]

Stimulus Delivery: The stimulus cartridge is placed in the air stream, and a puff of air (e.g.,

0.5 - 1 second duration) is delivered through the cartridge to carry the Bombykol vapor to

the antenna.[10][14]

Recording Procedure:

Allow the mounted antenna to stabilize in the clean air stream for a few minutes.
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Record the baseline electrical activity.

Present the solvent control first to ensure no response to the solvent.

Present the Bombykol stimuli in increasing order of concentration.

Allow sufficient time between stimuli (e.g., 30-60 seconds) for the antenna to recover.[11]

Replicate the experiment on multiple individuals for statistical validity.[10]

Data Analysis
Measurement: The EAG response is measured as the peak amplitude of the negative

voltage deflection from the baseline, in millivolts (mV).[5]

Dose-Response Curve: The mean EAG amplitudes for each concentration are plotted

against the logarithm of the concentration to generate a dose-response curve.

Normalization: Responses are often normalized by setting the response to a standard or the

maximum response as 100%.
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Caption: Simplified signaling pathway of Bombykol reception in an insect olfactory sensillum.
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Caption: Experimental workflow for a typical electroantennography (EAG) experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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